(2-Bromo-4-fluoro-5-methoxyphenyl)methanol

• Molecular Formula: C8H8BrFO2
• Molecular Weight: 235.05 g/mol
• IUPAC Name: (2-bromo-4-fluoro-5-methoxyphenyl)methanol
• InChI: InChI=1S/C8H8BrFO2/c1-12-8-2-5(4-11)6(9)3-7(8)10/h2-3,11H,4H2,1H3
• InChI Key: BZBHRTVLUUFJOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CO)Br)F

Description

(2-Bromo-4-fluoro-5-methoxyphenyl)methanol is a useful research compound. Its molecular formula is C8H8BrFO2 and its molecular weight is 235.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (4-fluoro-3-methoxy-phenyl)-methanol (10.0 g, 64.04 mmol) in MeCN (160 mL) was added a solution of NBS (11.4 g, 64.04 mmol) in MeCN (50 mL) and the resulting mixture was stirred at room temperature for 18 hours. The reaction mixture was concentrated in vacuo and the residue was suspended in diethyl ether (200 mL). Solid material was removed by filtration and washed with further diethyl ether. The filtrate was washed with water (200 mL) and brine (100 mL), dried over MgSO4 and concentrated in vacuo to give the title compound as a white solid (14.4 g) in a 96% yield.